Cas no 104742-20-3 (4-Piperidinecarbonitrile, 1-methyl-4-(3-pyridinyl)-)

• Product Name: 4-Piperidinecarbonitrile, 1-methyl-4-(3-pyridinyl)-
• CAS No: 104742-20-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1145933
• PubChem ID: 15179553
• Update Time: 2025-04-20

4-Piperidinecarbonitrile, 1-methyl-4-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile, 1-methyl-4-(3-pyridinyl)-
• 1-methyl-4-pyridin-3-ylpiperidine-4-carbonitrile
• SCHEMBL6886453
• 104742-20-3
• 1-Methyl-4-(pyridin-3-yl)piperidine-4-carbonitrile
• DTXSID50569677

• Inchi： 1S/C12H15N3/c1-15-7-4-12(10-13,5-8-15)11-3-2-6-14-9-11/h2-3,6,9H,4-5,7-8H2,1H3
• InChI Key： JQBLUDIZJYBXHR-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C#N)(C2C=NC=CC=2)CC1

Computed Properties

• Exact Mass: 201.12675
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.92
• LogP: 1.50648